Cas no 2171956-64-0 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylazetidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylazetidine-3-carboxylic acid
• CAS No: 2171956-64-0
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6518583
• PubChem ID: 165569080
• Update Time: 2025-10-25

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylazetidine-3-carboxylic acid
• EN300-1523656
• 2171956-64-0
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-methylazetidine-3-carboxylic acid

• Inchi： 1S/C25H28N2O5/c1-16(11-12-22(28)27-14-25(2,15-27)23(29)30)26-24(31)32-13-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21H,11-15H2,1-2H3,(H,26,31)(H,29,30)
• InChI Key： HERUQYUWPKDWKJ-UHFFFAOYSA-N
• SMILES： OC(C1(C)CN(C(CCC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylazetidine-3-carboxylic acid

Comprehensive Guide to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylazetidine-3-carboxylic acid (CAS No. 2171956-64-0)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylazetidine-3-carboxylic acid (CAS No. 2171956-64-0) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and drug discovery. This compound belongs to the class of azetidine carboxylic acids, which are gaining significant attention in pharmaceutical research due to their unique structural properties and potential therapeutic applications.

The molecular structure of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylazetidine-3-carboxylic acid features an Fmoc-protected amino group and a 3-methylazetidine-3-carboxylic acid moiety. This combination makes it particularly valuable for solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting group that can be easily removed under mild basic conditions. The azetidine ring in this compound contributes to its conformational rigidity, which is often desirable in the design of bioactive peptides and small molecule drugs.

Recent trends in peptide therapeutics have increased the demand for specialized amino acid building blocks like 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylazetidine-3-carboxylic acid. The global market for peptide drugs is projected to grow significantly, driven by their high specificity and lower toxicity compared to traditional small molecule drugs. This compound's unique structure makes it particularly valuable for developing constrained peptides, which show improved metabolic stability and bioavailability.

In medicinal chemistry, the incorporation of azetidine derivatives has become a popular strategy to modulate the physicochemical properties of drug candidates. The 3-methylazetidine-3-carboxylic acid moiety in this compound offers several advantages, including enhanced metabolic stability and the ability to influence the three-dimensional structure of the resulting peptides. Researchers are particularly interested in how this scaffold can be used to develop GPCR-targeting peptides and protein-protein interaction inhibitors.

The synthesis and application of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylazetidine-3-carboxylic acid (CAS No. 2171956-64-0) represent important areas of innovation in peptide science. Recent publications have highlighted its use in creating peptidomimetics that mimic natural peptide structures while offering improved drug-like properties. The compound's versatility makes it valuable for both academic research and industrial drug development programs.

Quality control is crucial when working with Fmoc-protected amino acids like 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylazetidine-3-carboxylic acid. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are typically employed to verify the compound's purity and structural integrity. Proper storage conditions (typically at -20°C under inert atmosphere) are essential to maintain the stability of this sensitive building block.

The growing interest in peptide-based therapeutics has led to increased research into novel amino acid analogs like 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylazetidine-3-carboxylic acid. Its unique structural features make it particularly valuable for developing next-generation peptide drugs targeting various diseases, including metabolic disorders, cancer, and infectious diseases. The compound's ability to introduce conformational constraints in peptide sequences makes it a powerful tool for rational drug design.

From a commercial perspective, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylazetidine-3-carboxylic acid (CAS No. 2171956-64-0) is typically supplied to pharmaceutical researchers and peptide synthesis specialists. The compound is available in various quantities, from milligram-scale for research purposes to kilogram-scale for industrial applications. Its price reflects the complexity of its synthesis and the specialized nature of its applications in peptide chemistry.

Recent advances in automated peptide synthesis have increased the demand for high-quality building blocks like 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylazetidine-3-carboxylic acid. The development of more efficient coupling reagents and improved purification techniques has made it easier to incorporate such specialized amino acids into complex peptide sequences. This progress is particularly important for the growing field of peptide drug discovery.

The future applications of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylazetidine-3-carboxylic acid may extend beyond traditional peptide therapeutics. Researchers are exploring its potential in biomaterials science, drug delivery systems, and even molecular imaging. The compound's unique structural features make it a versatile building block for various applications in biotechnology and pharmaceutical sciences.

For researchers working with 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylazetidine-3-carboxylic acid, it's important to consider its solubility characteristics and coupling efficiency in peptide synthesis. The compound typically requires specific solvents (such as DMF or NMP) for optimal performance in solid-phase synthesis. Understanding these practical aspects is crucial for achieving high yields and purity in peptide synthesis projects.

The scientific community continues to discover new applications for azetidine-containing compounds like 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylazetidine-3-carboxylic acid. Recent studies have highlighted their potential in addressing challenges related to peptide stability and oral bioavailability, two key limitations in peptide-based drug development. This makes the compound particularly relevant to current trends in pharmaceutical research.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylazetidine-3-carboxylic acid (CAS No. 2171956-64-0) represents an important tool in modern peptide chemistry and drug discovery. Its unique structural features and versatile applications make it valuable for researchers developing innovative therapeutic agents and studying peptide structure-activity relationships. As the field of peptide-based medicines continues to grow, the importance of specialized building blocks like this compound is likely to increase significantly.